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Compound of Interest

Compound Name: Ro 04-5595

Cat. No.: B15618879

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding profile of Ro 04-5595, a selective

antagonist of the N-methyl-D-aspartate (NMDA) receptor subunit GluN2B, with its known cross-

reactivity with other receptors. The information presented herein is supported by experimental

data to aid in the objective assessment of this compound for research and development

purposes.

Executive Summary
Ro 04-5595 is a high-affinity antagonist for the GluN2B subunit of the NMDA receptor. While

demonstrating high selectivity for its primary target, comprehensive screening has revealed a

notable cross-reactivity with the mu-opioid receptor (MOR). This guide summarizes the

quantitative binding data for these interactions, provides detailed experimental methodologies

for receptor binding assays, and illustrates the relevant signaling pathways.

Data Presentation
The following tables summarize the quantitative data on the binding affinity of Ro 04-5595 for

its primary target and identified off-target receptor.
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Table 1: Binding Affinity of Ro 04-5595 for the NMDA Receptor Subunit GluN2B

Parameter Value Species Assay Type Reference

Kᵢ 2 nM Rat

Autoradiography

with [³H]ifenprodil

displacement

[1]

Kᵢ 31 nM Rat
In vitro binding

assay

EC₅₀ 186 ± 32 nM Chicken
Calcium influx

assay

Table 2: Off-Target Binding Affinity of Ro 04-5595

Receptor Kᵢ (nM) Species Assay Type Reference

Mu-Opioid

Receptor (MOR)
66 Not Specified

Radioligand

Binding Assay
[1]

A broad-spectrum screening of Ro 04-5595 against a panel of other brain receptors,

transporters, and ion channels at a concentration of 10 µM did not reveal any other high-affinity

interactions.[1]

Comparative Analysis
Ro 04-5595 exhibits high affinity for its intended target, the GluN2B subunit of the NMDA

receptor, with reported Kᵢ values in the low nanomolar range. Its selectivity is a key feature, as

off-target effects are a common concern in drug development.

The most significant identified off-target interaction is with the mu-opioid receptor (MOR), with a

Kᵢ of 66 nM.[1] This affinity is approximately 33-fold lower than its highest reported affinity for

GluN2B.

Interestingly, a study by Jakobsson et al. (2019) reported that while a screening assay

indicated this affinity for MOR, a subsequent experiment showed that the MOR antagonist
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naloxone (at 1 µM) did not displace the binding of [³H]Ro 04-5595.[1] This suggests a complex

interaction that may not be a simple competitive binding at the naloxone binding site.

Experimental Protocols
The following is a representative protocol for a competitive radioligand binding assay to

determine the binding affinity of a test compound like Ro 04-5595 for a target receptor, based

on standard methodologies.

Competitive Radioligand Binding Assay
1. Objective:

To determine the inhibition constant (Kᵢ) of a test compound for a specific receptor by

measuring its ability to compete with a radiolabeled ligand.

2. Materials:

Receptor Source: Membranes prepared from brain tissue (e.g., rat cortex for GluN2B) or

cultured cells expressing the target receptor.

Radioligand: A high-affinity radioligand for the target receptor (e.g., [³H]ifenprodil for the

GluN2B receptor).

Test Compound: Ro 04-5595.

Non-specific Binding Control: A high concentration of a non-radiolabeled ligand known to

bind to the target receptor (e.g., unlabeled ifenprodil).

Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

Wash Buffer: Ice-cold assay buffer.

Filtration Apparatus: A cell harvester with glass fiber filters.

Scintillation Counter and Cocktail.

3. Procedure:
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Membrane Preparation: Homogenize brain tissue in ice-cold buffer and centrifuge to pellet

the membranes. Wash the pellet and resuspend in fresh buffer. Determine the protein

concentration.

Assay Setup: In a 96-well plate, prepare triplicate wells for:

Total Binding: Receptor membranes + radioligand.

Non-specific Binding: Receptor membranes + radioligand + high concentration of non-

labeled ligand.

Competition: Receptor membranes + radioligand + varying concentrations of the test

compound (Ro 04-5595).

Incubation: Incubate the plate at a specified temperature (e.g., room temperature) for a

sufficient time to reach binding equilibrium.

Filtration: Rapidly filter the contents of each well through the glass fiber filters to separate

bound from free radioligand. Wash the filters with ice-cold wash buffer.

Counting: Place the filters in scintillation vials with scintillation cocktail and measure the

radioactivity using a scintillation counter.

4. Data Analysis:

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Plot the percentage of specific binding against the logarithm of the test compound

concentration.

Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the

specific binding of the radioligand) from the resulting sigmoidal curve using non-linear

regression analysis.

Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is

the concentration of the radioligand and Kₑ is its dissociation constant.
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Mandatory Visualization
Signaling Pathways
The following diagrams illustrate the signaling pathways of the NMDA receptor and the mu-

opioid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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